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Compound of Interest

Compound Name: RB-6145

Cat. No.: B10837369 Get Quote

This document provides essential safety and logistical information for the handling and disposal

of the novel compound RB-6145. All personnel must review and understand these procedures

before commencing any work with this substance.

Hazard Identification and Exposure Limits
RB-6145 is a potent synthetic compound with corrosive and acutely toxic properties. The

primary routes of exposure are inhalation and dermal contact. All quantitative data regarding its

properties and exposure limits are summarized below.

Property Value Units

Physical State Volatile Liquid -

pH 2.5 -

Boiling Point 85.2 °C

Permissible Exposure Limit

(PEL)
0.5 ppm (8-hour TWA)

Short-Term Exposure Limit

(STEL)
2.0 ppm (15-minute)

Immediately Dangerous to Life

or Health (IDLH)
10 ppm
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Personal Protective Equipment (PPE)
Strict adherence to the following PPE requirements is mandatory when handling RB-6145.

Protection Type Specification

Hand Protection Nitrile gloves (double-gloving recommended)

Eye Protection Chemical splash goggles and a face shield

Skin and Body Protection Chemical-resistant lab coat or apron

Respiratory Protection

Use in a certified chemical fume hood is

required. For emergencies, a full-face respirator

with an appropriate cartridge is necessary.

Experimental Workflow for Handling RB-6145
The following diagram outlines the standard workflow for handling RB-6145 in a laboratory

setting.
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Figure 1: RB-6145 Handling Workflow
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Figure 1: RB-6145 Handling Workflow
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Detailed Experimental Protocol: Aliquoting RB-6145
This protocol describes the step-by-step procedure for safely aliquoting RB-6145 from a stock

container.

Preparation:

Ensure the chemical fume hood is operational and has a valid certification.

Gather all necessary materials: RB-6145 stock container, pre-labeled receiving vials, and

appropriate micropipettes with filtered tips.

Don all required PPE as specified in the table above.

Procedure:

Place a chemical-absorbent pad on the work surface inside the fume hood.

Carefully open the primary container of RB-6145.

Using a calibrated micropipette, aspirate the desired volume of RB-6145.

Dispense the liquid into the pre-labeled receiving vial.

Securely cap the receiving vial and the stock container.

Post-Procedure:

Wipe down all surfaces with a decontaminating solution.

Dispose of all contaminated materials in the designated hazardous waste container.

Disposal Plan for RB-6145
The disposal of RB-6145 and associated waste must be handled with extreme care to prevent

environmental contamination and exposure.
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Waste Type Disposal Container

Liquid RB-6145
Labeled, sealed, and chemically-resistant waste

container

Contaminated Solids (e.g., gloves, pipette tips)
Labeled, sealed, and puncture-proof hazardous

waste container

Contaminated Glassware

Decontaminate with a suitable neutralizing

agent before washing, or dispose of as

hazardous waste.

Emergency Procedures
In the event of an exposure or spill, follow these procedures immediately.

Emergency Type Action

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes.

Remove contaminated clothing.

Eye Contact
Immediately flush eyes with an eyewash station

for at least 15 minutes, holding eyelids open.

Inhalation Move to fresh air immediately.

Spill

Evacuate the area. Alert laboratory personnel

and the safety officer. Use a spill kit with a

neutralizing agent if trained to do so.

Signaling Pathway of RB-6145 Toxicity
(Hypothetical)
The following diagram illustrates a hypothetical signaling pathway for the cytotoxic effects of

RB-6145.
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Figure 2: Hypothetical RB-6145 Cytotoxicity Pathway
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Figure 2: Hypothetical RB-6145 Cytotoxicity Pathway
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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